Cas no 40458-98-8 (2,7-Diisopropylnaphthalene)

2,7-Diisopropylnaphthalene is a substituted naphthalene derivative characterized by its two isopropyl groups at the 2 and 7 positions. This compound exhibits high thermal stability and low volatility, making it suitable for applications requiring robust aromatic hydrocarbons. Its symmetrical structure contributes to consistent performance in high-temperature environments, such as heat transfer fluids or synthetic intermediates. The isopropyl substituents enhance solubility in organic solvents while maintaining resistance to oxidation. 2,7-Diisopropylnaphthalene is also valued for its role in the synthesis of specialty chemicals, where its steric hindrance can influence reaction selectivity. Its stability and predictable reactivity make it a reliable choice for industrial and research applications.
2,7-Diisopropylnaphthalene structure
2,7-Diisopropylnaphthalene structure
Product Name:2,7-Diisopropylnaphthalene
CAS No:40458-98-8
MF:C16H20
MW:212.330004692078
MDL:MFCD00671522
CID:331884
PubChem ID:87568849
Update Time:2025-06-08

2,7-Diisopropylnaphthalene Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,2,7-bis(1-methylethyl)-
    • 2,7-Diisopropylnaphthalene
    • 2,7-di(propan-2-yl)naphthalene
    • YUS7F7X0T3
    • Naphthalene, 2,7-diisopropyl
    • AKOS015838407
    • 40458-98-8
    • 2,7-Di-iso-propylnaphthalene
    • 2,7-bis(propan-2-yl)naphthalene
    • Naphthalene, 2,7-bis(1-methylethyl)-
    • Q27294721
    • BS-22826
    • FT-0610750
    • DTXSID50891389
    • UNII-YUS7F7X0T3
    • NS00058063
    • D2422
    • NAPHTHALENE, 2,7-DIISOPROPYL-
    • D90062
    • 2,7-diisopropyl naphthalene
    • MFCD00671522
    • EINECS 254-929-3
    • 3,6-DIISOPROPYLNAPHTHALENE
    • CS-0213400
    • MDL： MFCD00671522
    • Inchi： 1S/C16H20/c1-11(2)14-7-5-13-6-8-15(12(3)4)10-16(13)9-14/h5-12H,1-4H3
    • InChI Key： YGDMAJYAQCDTNG-UHFFFAOYSA-N
    • SMILES： C(C)(C)C1C=CC2C=CC(=CC=2C=1)C(C)C

Computed Properties

  • Exact Mass: 212.15700
  • Monoisotopic Mass: 212.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,95 g/cm3
  • Boiling Point: 280°C/22mmHg(lit.)
  • Flash Point: 142.5±10.3 °C
  • Refractive Index: 1.5660-1.5680
  • PSA: 0.00000
  • LogP: 5.08660
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

2,7-Diisopropylnaphthalene Security Information

2,7-Diisopropylnaphthalene Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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2,7-Diisopropylnaphthalene Production Method

2,7-Diisopropylnaphthalene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:40458-98-8)2,7-Diisopropylnaphthalene, ≥ 95.0%
Order Number:LE17563
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:40458-98-8)2,7-Diisopropylnaphthalene, ≥ 95.0%
LE17563
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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